N-(4-methoxyphenethyl)-2-((6-phenylpyridazin-3-yl)thio)acetamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-2-(6-phenylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C21H21N3O2S/c1-26-18-9-7-16(8-10-18)13-14-22-20(25)15-27-21-12-11-19(23-24-21)17-5-3-2-4-6-17/h2-12H,13-15H2,1H3,(H,22,25)
• InChI Key: SHZHQFRMKAIPSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)CSC2=NN=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

N-(4-methoxyphenethyl)-2-((6-phenylpyridazin-3-yl)thio)acetamide, also known as MPPT, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MPPT is a thioacetamide derivative that has been synthesized through various methods and has been found to have unique biochemical and physiological effects.

Scientific Research Applications

COX Inhibitory Activity

A study by Ertas et al. (2022) synthesized a series of derivatives related to the chemical structure , focusing on their cyclooxygenase (COX) inhibitory activities. Compounds with a 4-methoxyphenyl group demonstrated significant COX-2 inhibition, suggesting potential for anti-inflammatory applications. Molecular docking studies supported the selectivity towards COX-2, indicating a promising direction for developing anti-inflammatory drugs (Ertas, Biltekin, Berk, Yurttaş, & Demirayak, 2022).

Anticancer Activity

Xin et al. (2018) synthesized a series of 1-phenyl-4-substituted phthalazine derivatives, including structures analogous to the compound of interest, and evaluated them for antiproliferative activity. Some compounds exhibited promising antitumor activity against human esophageal cancer cells, showing potential as economical and efficient antitumor drugs (Xin, Meng, Liu, & Zhang, 2018).

Antimicrobial and Anticonvulsant Agents

Research by Kumar et al. (2019) developed analogs with similarities to the compound of interest, testing them for antimicrobial activities and as anticonvulsant agents. Certain derivatives showed activity against HCT 116 cancer cell lines and exhibited antimicrobial properties, indicating a dual potential in therapeutic applications (Kumar, Kurmarayuni, Indupalli, Pallapati, & Bollikolla, 2019).

Anticonvulsant Activity

Severina et al. (2020) synthesized derivatives aiming at exploring anticonvulsant effects. The study found moderate anticonvulsant activity in models of pentylenetetrazole-induced seizures in rats, suggesting the potential of these compounds for further investigation as antiepileptic medications (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).